N-[4-(benzoylamino)phenyl]-3,5-bis(trifluoromethyl)benzamide

• IUPAC Name: N-(4-benzamidophenyl)-3,5-bis(trifluoromethyl)benzamide
• InChI: InChI=1S/C22H14F6N2O2/c23-21(24,25)15-10-14(11-16(12-15)22(26,27)28)20(32)30-18-8-6-17(7-9-18)29-19(31)13-4-2-1-3-5-13/h1-12H,(H,29,31)(H,30,32)
• InChI Key: HJYJTWPXNASWMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F
• Molecular Formula: C22H14F6N2O2
• Molecular Weight: 452.3 g/mol

Description

N-[4-(benzoylamino)phenyl]-3,5-bis(trifluoromethyl)benzamide, commonly known as BTF, is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of protein-protein interactions, making it a valuable tool for studying various biological pathways. In

Mechanism of Action

BTF works by binding to specific pockets on the surface of proteins, disrupting their ability to interact with other proteins. This leads to downstream effects on various biological pathways, depending on the specific protein-protein interaction being targeted. BTF has been shown to be a selective inhibitor, meaning it only targets specific protein-protein interactions and does not affect others.
Biochemical and Physiological Effects
BTF has been shown to have both biochemical and physiological effects. Biochemically, BTF has been shown to inhibit the phosphorylation of Stat3 and c-Myc, leading to downstream effects on gene expression and cell growth. Physiologically, BTF has been shown to inhibit tumor growth in mouse models of cancer, as well as reduce inflammation and angiogenesis in various disease models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BTF in lab experiments is its specificity for certain protein-protein interactions. This allows researchers to study the effects of disrupting specific pathways without affecting others. BTF is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation of using BTF is its potential toxicity, as it has been shown to induce cell death in some cell types. This requires careful attention to dosing and experimental conditions to ensure accurate results.

Future Directions

There are many potential future directions for research on BTF. One area of interest is the development of new BTF analogs with improved specificity and potency. Another area of interest is the study of BTF in combination with other therapies, such as chemotherapy or immunotherapy, to enhance their efficacy. Additionally, the use of BTF as a tool for studying protein-protein interactions in various disease models, including neurodegenerative diseases, is an area of active research. Overall, BTF has the potential to be a valuable tool for understanding the role of protein-protein interactions in various biological pathways and for developing new therapies for a range of diseases.

Synthesis Methods

The synthesis of BTF involves a multi-step process that starts with the reaction of 4-aminobenzophenone with trifluoromethyl iodide to form 4-(trifluoromethyl)aminobenzophenone. This intermediate is then reacted with 4-aminobenzoic acid to form BTF. The synthesis of BTF requires careful attention to reaction conditions and purification steps to ensure high purity and yield.

Scientific Research Applications

BTF has been extensively studied for its ability to inhibit protein-protein interactions. It has been shown to be effective in disrupting the interaction between the transcription factor Stat3 and its binding partner, leading to inhibition of cancer cell growth. BTF has also been shown to inhibit the interaction between the oncoprotein c-Myc and its binding partner Max, leading to apoptosis in cancer cells. In addition, BTF has been used to study the role of protein-protein interactions in various biological pathways, including inflammation, angiogenesis, and neurodegeneration.